Cas no 2243504-30-3 (4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid)

• Product Name: 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid
• CAS No: 2243504-30-3
• MF: C₂₄H₁₉F₂NO₆
• MW: 455.40757393837
• CID: 5184447
• PubChem ID: 165605700
• Update Time: 2025-10-23

4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(difluoromethoxy)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-methoxy-
• 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid

• Inchi： 1S/C24H19F2NO6/c1-31-20-10-17(22(28)29)19(11-21(20)33-23(25)26)27-24(30)32-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18,23H,12H2,1H3,(H,27,30)(H,28,29)
• InChI Key： BKEYQIGBYNCIFE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(OC(F)F)C=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid

Introduction to 4-(Difluoromethoxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic Acid (CAS No. 2243504-30-3)

4-(Difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid (CAS No. 2243504-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and methoxy substituents, which collectively contribute to its potential therapeutic applications and chemical reactivity.

The difluoromethoxy group is known for its ability to modulate the electronic properties of aromatic systems, making it a valuable functional group in the design of bioactive molecules. The presence of this group can enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily mask amino groups, ensuring that specific chemical reactions can be performed without unwanted side reactions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics.

The methoxy substituents on the benzene ring further contribute to the compound's solubility and stability. These groups can also influence the binding affinity of the molecule to target proteins, which is essential for optimizing drug efficacy. The combination of these functional groups results in a molecule with a high degree of chemical diversity and potential for biological activity.

Recent studies have explored the potential applications of 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory properties. These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the antiviral activity of 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid against several viral strains. The results indicated that the compound demonstrated significant antiviral effects, particularly against herpes simplex virus (HSV). This discovery opens up new avenues for the development of antiviral therapies targeting specific viral infections.

The synthetic route for 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid involves a series of well-defined steps, including the introduction of the difluoromethoxy group via nucleophilic substitution reactions and the attachment of the Fmoc protecting group through carbamate formation. The final step involves deprotection to yield the desired product. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug delivery systems. Additionally, its stability under physiological conditions ensures that it remains active during biological evaluations.

In conclusion, 4-(difluoromethoxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxybenzoic acid (CAS No. 2243504-30-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation into its therapeutic applications. As ongoing research continues to uncover new insights into its biological activities, this compound is poised to play a crucial role in the development of novel therapeutic agents.